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Compound of Interest

2,4-Dibromo-6-
Compound Name:

hydroxybenzaldehyde
CAS No.: 73289-92-6
Cat. No.: B2940459

Get Quote

Executive Summary & Immediate Action

Do not dispose of 2,4-Dibromo-6-hydroxybenzaldehyde (CAS: 2316-64-5) down the drain or
in general trash.[1]

This compound contains bromine, classifying it as Halogenated Organic Waste.[1] Improper
disposal in non-halogenated streams can damage standard incinerators and release toxic
byproducts (dioxins/furans). It is also classified as toxic to aquatic life, mandating strict "Zero
Discharge" protocols.[1]

Chemical Profile & Hazard Assessment

Understanding the physical and chemical properties is the first step in a self-validating safety
protocol.
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Property

Specification

Operational Implication

CAS Number

2316-64-5

Use for waste manifest

verification.

Physical State

Solid (Powder/Crystalline)

Risk of dust inhalation;
requires particulate respirator

for spills.

Halogen Content

Bromine (Br)

CRITICAL: Must be
segregated into "Halogenated"

waste streams.

Incompatible with strong bases

Acidity Phenolic -OH (Weakly Acidic) ] )
(exothermic deprotonation).
Susceptible to oxidation;
Reactivity Aldehyde (-CHO) incompatible with strong
oxidizers.
H315, H319, H335, Irritant (Skin/Eye/Lung);
GHS Hazards ] o
H400/H402 Aquatic Toxicity.

Waste Segregation & Disposal Workflow

The following protocol ensures compliance with RCRA (USA) and European Waste Catalogue
(EWC) standards.

A. The "Halogenated" Rule (The Causality)

Standard organic waste is often used as fuel blending for cement kilns. However, halogenated
compounds (containing Cl, Br, F, 1) cannot be burned in these standard kilns because they
generate acidic gases (HBr) and persistent organic pollutants.[1] Therefore, this material must
be sent to a specialized facility equipped with scrubbers.[1]

B. Step-by-Step Disposal Protocol

1. Solid Waste (Bulk Material)

e Container: Use a wide-mouth high-density polyethylene (HDPE) jar.
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Labeling: Mark clearly as "Hazardous Waste - Solid - Halogenated."

Content: 2,4-Dibromo-6-hydroxybenzaldehyde.[1]

Action: Do not dissolve. Leave as a solid to minimize waste volume. Cap tightly.
. Liquid Waste (Mother Liquors/Reaction Mixtures)[2]

Segregation: Pour into the Halogenated Organic Solvents carboy (often red-tagged in many
labs).

Prohibited: Do NOT mix with "Non-Halogenated" (acetone/ethanol) waste streams. Even 1%
halogen content can reclassify an entire 55-gallon drum, incurring significant cost penalties.

[1]

pH Check: If the reaction involved bases, verify pH is neutral (pH 6-8) before adding to the
solvent drum to prevent drum pressurization.[1]

. Trace Residues (Glassware)
Solvent: Rinse glassware with a minimal amount of acetone or dichloromethane.
Disposal: Pour the rinse into the Halogenated waste container.

Wash: Final wash with soap and water can go down the drain only after all organic residue is
removed.

C. Decision Logic Visualization

The following diagram illustrates the decision matrix for segregating this specific compound.
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Waste Generation:
2,4-Dibromo-6-hydroxybenzaldehyde
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Non-Halogenated Waste
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\

\
‘ .
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STOP: Trace Bromine Contamination.
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Halogenated Solvent Waste
(GELRET)]

Click to download full resolution via product page

Figure 1: Decision matrix ensuring bromine-containing waste is correctly routed to halogenated
streams to prevent incinerator damage.

Spill Management & Emergency Response
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Hazards: Inhalation of dust causes respiratory irritation (H335). Eye contact causes serious
irritation (H319).[3][4]

Protocol:

o Evacuate & Ventilate: If a large amount (>509) is spilled and dust is airborne, evacuate the
immediate area for 10 minutes to allow dust to settle.

o PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and a N95/P100
particulate respirator (if dust is visible).[1]

o Containment: Do not dry sweep. Dry sweeping generates dust.
e Cleanup:

o Cover the spill with a damp paper towel or an inert absorbent (vermiculite) dampened with
water. This suppresses dust.[3][5]

o Scoop the wet material into a wide-mouth jar.
o Wipe the area with acetone, then soap and water.[1]

o Dispose of all cleanup materials (towels, gloves, scoop) into the Solid Halogenated Waste
bin.[1]

Spill Response Workflow
Assess Volume & Dust ——>|

Wet Method: Label:

Don PPE:
Cover with damp absorbent SEEE) B Ay 'Debris from Halogenated Spill'

Gloves, Goggles, N95

Click to download full resolution via product page

Figure 2: Wet-method cleanup workflow to prevent inhalation of brominated dust.

Decontamination of Glassware (Trace Amounts)

For glassware heavily coated with 2,4-Dibromo-6-hydroxybenzaldehyde:
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Primary Rinse: Use Acetone or Dichloromethane (DCM). The compound is soluble in organic
solvents.

Collection: Collect this first rinse into the Halogenated Waste container.

Base Bath (Optional but Effective): If residue persists, a KOH/Isopropanol base bath will
solubilize the phenolic proton. Caution: This will form a salt. Ensure the bath is eventually
disposed of as hazardous waste, not down the drain.

Final Wash: Standard detergent and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,4-Dibromo-6-hydroxybenzaldehyde: Proper Disposal
& Handling Guide[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2940459/docs#2-4-dibromo-6-hydroxybenzaldehyde-
proper-disposal-handling-guide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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